Recording force events of single quantum-dot endocytosis†

Chemical Communications Pub Date: 2011-02-15 DOI: 10.1039/C1CC00040C

Abstract

We applied force spectroscopy based on atomic force microscope (AFM) to demonstrate the possibility of measuring the interaction force between single quantum-dots (QDs) and living cells at single particle level under native conditions. In the force窶電istance cycle, we recorded the events of cellular uptake of single QDs and single QD detachment from the cell.

Graphical abstract: Recording force events of single quantum-dot endocytosis
Recording force events of single quantum-dot endocytosis†
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